Cas no 42365-50-4 (3-Methylbenzylamine hydrochloride)
42365-50-4 structure
Product Name:3-Methylbenzylamine hydrochloride
CAS No:42365-50-4
MF:C8H12ClN
MW:157.640581130981
CID:2636906
Update Time:2023-08-07
3-Methylbenzylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- m-methylbenzylamine hydrochloride
- 3-methylbenzylamine hydrochloride
- QXJXMRBRDXAQNT-UHFFFAOYSA-N
- 3-Methylbenzylamine hydrochloride
-
- Inchi: 1S/C8H11N.ClH/c1-7-3-2-4-8(5-7)6-9;/h2-5H,6,9H2,1H3;1H
- InChI Key: QXJXMRBRDXAQNT-UHFFFAOYSA-N
- SMILES: Cl.NCC1C=CC=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 80.6
- Topological Polar Surface Area: 26
3-Methylbenzylamine hydrochloride Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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